Cas no 1861854-51-4 (CID 130564101)

• Product Name: CID 130564101
• CAS No: 1861854-51-4
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 5262768
• Update Time: 2025-07-15

CID 130564101 Chemical and Physical Properties

Names and Identifiers

• CID 130564101
• Benzonitrile, 3-chloro-4-(chloromethoxy)-

• Inchi： 1S/C8H5Cl2NO/c9-5-12-8-2-1-6(4-11)3-7(8)10/h1-3H,5H2
• InChI Key： KFICDXLOXAHHDX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OCCl)C(Cl)=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 319.3±32.0 °C(Predicted)

Additional information on CID 130564101

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 1861854-51-4 and CID 130564101

In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. This research brief focuses on the latest findings related to the compound with CAS number 1861854-51-4 and the product CID 130564101, highlighting their potential applications, mechanisms of action, and recent advancements in their study.

The compound 1861854-51-4 has recently garnered attention due to its unique chemical properties and promising biological activities. Preliminary studies suggest that it may exhibit significant inhibitory effects on specific enzymatic pathways, making it a candidate for therapeutic intervention in diseases such as cancer and inflammatory disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

CID 130564101, a product associated with this compound, has been the subject of extensive investigation in recent preclinical trials. Its mechanism of action appears to involve modulation of key cellular signaling pathways, particularly those related to apoptosis and cell proliferation. Early-stage in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, with minimal off-target effects. These findings position CID 130564101 as a potential lead compound for further drug development.

Recent publications in high-impact journals have shed light on the pharmacokinetic and pharmacodynamic profiles of these entities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1861854-51-4 exhibits favorable bioavailability and metabolic stability, addressing previous concerns about its solubility. Another study, featured in Nature Chemical Biology, highlighted the synergistic effects of CID 130564101 when combined with existing chemotherapeutic agents, suggesting its utility in combination therapies.

Despite these promising results, challenges remain in the clinical translation of these findings. Issues such as optimal dosing regimens, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing research efforts are focused on addressing these gaps through large-scale animal studies and early-phase clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the development pipeline.

In conclusion, the compound 1861854-51-4 and its associated product CID 130564101 represent exciting avenues for future therapeutic development. Their unique biological activities and favorable preliminary data underscore their potential in addressing unmet medical needs. Continued research and investment in these areas are essential to fully realize their clinical applications and bring novel treatments to patients.